2,8-Dibromophenazine
Overview
Description
2,8-Dibromophenazine is a compound with the molecular formula C12H6Br2N2 . It belongs to the phenazine family of molecules.
Molecular Structure Analysis
The molecular structure of 2,8-Dibromophenazine consists of a phenazine core with bromine atoms at the 2 and 8 positions . The molecular weight is approximately 338 g/mol .Scientific Research Applications
Perovskite Solar Cells
2,8-Dibromophenazine has been utilized in the engineering of tin-based perovskite solar cells. The compound serves as an effective dopant to improve the structure and optoelectronic properties of the perovskite films. Doping with 2,8-Dibromophenazine can inhibit the oxidation of Sn^2+ to Sn^4+, which is crucial for reducing tin vacancy defects. It also helps in passivating grain boundary defects and point defects, leading to higher carrier lifetime and crystal quality. As a result, solar cells doped with 2,8-Dibromophenazine exhibit a significant increase in power conversion efficiency, reaching up to 14.98%, and demonstrate improved long-term and operational stability .
Antifungal Applications
Phenazine derivatives, including 2,8-Dibromophenazine, have shown potential as antifungal agents. They have been semi-synthesized from plant secondary metabolites and tested against various phytopathogenic fungi. The bioassay results indicated that certain phenazine derivatives exhibit better antifungal activity than some positive controls, suggesting that 2,8-Dibromophenazine could be used as a lead compound for further structural optimization in the development of antifungal drugs .
Biological Properties
As a member of the phenazine family, 2,8-Dibromophenazine possesses a range of biological properties that are of interest in scientific research. Phenazines are known for their broad biological activity, including antimicrobial, antitumor, and anti-inflammatory effects. The specific biological activities of 2,8-Dibromophenazine are still being explored, and it represents a promising area for the development of new therapeutic agents.
properties
IUPAC Name |
2,8-dibromophenazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6Br2N2/c13-7-1-3-9-11(5-7)16-12-6-8(14)2-4-10(12)15-9/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABVGUWJHWXBGEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)N=C3C=C(C=CC3=N2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6Br2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,8-Dibromophenazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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